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Compound of Interest

Compound Name: 4-Oxododecanedioic acid

Cat. No.: B157072

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical overview of 4-oxododecanedioic acid, a
dicarboxylic acid containing a ketone functional group. This guide details its chemical
properties, potential biological significance, and relevant experimental methodologies.

Core Chemical and Physical Properties

4-Oxododecanedioic acid is an organic compound with the chemical formula C12H2005.[1]
[2] It is classified as an oxo carboxylic acid, specifically a keto-dicarboxylic acid.[3] Its structure
consists of a twelve-carbon backbone with carboxylic acid groups at positions 1 and 12, and a
ketone group at the 4th carbon position.[3] This combination of functional groups confers
unique reactivity to the molecule.[3]
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Property Value Source
Molecular Formula C12H2005

Molecular Weight 244.28 g/mol

CAS Number 30828-09-2

Colorless crystal or white
Appearance

powder
Melting Point 106-109 °C
Boiling Point (Predicted) 472.4+25.0 °C
Density (Predicted) 1.146+0.06 g/cm3
pKa (Predicted) 4.77+0.17

Synthesis and Industrial Applications

The synthesis of 4-oxododecanedioic acid can be achieved through various established
organic chemistry pathways. One common method involves the oxidation of 1,12-
dihydroxydodecanoic acid or 12-hydroxydecanoic acid using a sodium hydroxide solution.
Another potential route starts from methyl 9-oxodecanoic acid, likely involving chain extension
and subsequent hydrolysis.

Due to its bifunctional nature, 4-oxododecanedioic acid serves as a versatile building block in
organic synthesis. It has applications in the production of polymers such as polyesters and
polyamides, and as a precursor for pharmaceuticals and food additives. Its unique structure
can impart specific physical properties like rigidity or flexibility to specialty polymers. It is also
used in the synthesis of dyes, pigments, lubricants, preservatives, and plastic additives.

Biological Significance and Potential Therapeutic
Relevance

While research specifically on 4-oxododecanedioic acid is limited, the broader class of
dicarboxylic acids is known to be involved in various metabolic pathways. Studies on its
structural analog, dodecanedioic acid, have shown that long-chain dicarboxylic acids can
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influence fatty acid metabolism by increasing beta-oxidation, which may lead to reduced body
fat and improved glucose tolerance. The presence of a ketone group in 4-oxododecanedioic
acid suggests a potential role in modulating fatty acid and ketone body metabolism.

Interestingly, 4-oxododecanedioic acid has been identified as a key metabolite in plant
defense mechanisms against herbivorous insects and in mediating the beneficial effects of
symbiotic fungi. In the context of cellular signaling, while a direct role has not been established,
other oxo carboxylic acids are known to be involved in redox-driven signaling. For instance,
perturbations in the cellular concentrations of carboxylic acids like citrate can significantly
impact gene expression related to photosynthesis, stress responses, and metabolism.

Experimental Protocols

Due to the limited specific literature on 4-oxododecanedioic acid, the following experimental
protocols are based on established methods for the analysis of dicarboxylic and oxo carboxylic
acids.

Quantification by High-Performance Liquid
Chromatography (HPLC)

A sensitive and selective HPLC method can be employed to quantify organic dicarboxylic
acids.

« Column: Reverse-phase Newcrom BH column (4.6 x 150 mm, 3 um, 100 A).
o Mobile Phase: Water and perchloric acid as a buffer modifier.
o Detection: UV detection at 200 nm.

o Sample Preparation: Solid-phase extraction using anion-exchange cartridges can be used to
isolate the organic acids from complex matrices.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a powerful technique for the identification and quantification of dicarboxylic acids in
biological samples.
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» Derivatization: Esterification of the carboxylic acid groups is necessary to increase volatility.
This can be achieved by heating with butanol and a strong acid catalyst like sulfuric acid.

e GC Column: A suitable capillary column for separating fatty acid methyl esters.

e Mass Spectrometry: Electron ionization (El) can be used for fragmentation and identification.
Selected ion monitoring (SIM) can be employed for accurate quantification.

Analysis by Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high selectivity and sensitivity for the analysis of dicarboxylic acids, allowing
for differentiation between isomers.

» Sample Preparation: Extraction with an organic solvent like methyl-tert-butyl ether, followed
by derivatization to form butyl esters.

 Liquid Chromatography: Minimal chromatographic separation may be required, allowing for
rapid analysis.

e Tandem Mass Spectrometry: Multiple reaction monitoring (MRM) can be used for highly
specific and sensitive quantification.

Signaling Pathway and Workflow Visualizations

The following diagrams illustrate conceptual signaling pathways and experimental workflows
relevant to the study of 4-oxododecanedioic acid.
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Conceptual Signaling Pathway of Dicarboxylic Acids
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Caption: Conceptual signaling pathway for dicarboxylic acids.
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General Experimental Workflow for Dicarboxylic Acid Analysis
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Caption: General experimental workflow for dicarboxylic acid analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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